Cas no 2679816-49-8 (rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid)

• Product Name: rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid
• CAS No: 2679816-49-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5642967
• PubChem ID: 165918299
• Update Time: 2025-06-15

rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,8S)-8-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclooct-4-ene-1-carboxylic acid
• EN300-28279422
• 2679816-49-8
• rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-2-9-18-13(17)14-11-8-6-4-3-5-7-10(11)12(15)16/h2-4,10-11H,1,5-9H2,(H,14,17)(H,15,16)/b4-3-/t10-,11+/m1/s1
• InChI Key： WAPIMLAMZYKHNR-CJOPTALJSA-N
• SMILES： OC([C@@H]1CCC=CCC[C@@H]1NC(=O)OCC=C)=O |c:5|

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid

Comprehensive Overview of rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid (CAS No. 2679816-49-8)

In the realm of organic chemistry and pharmaceutical research, rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid (CAS No. 2679816-49-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclooctene backbone and functionalized carboxylic acid group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, material science, and catalysis, aligning with the growing demand for innovative chemical building blocks.

The molecular structure of rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid features a cyclooctene ring, which imparts conformational flexibility—a trait highly sought after in the design of bioactive molecules. The presence of the prop-2-en-1-yloxy carbonylamino moiety further enhances its reactivity, enabling diverse derivatization pathways. Such attributes make this compound a focal point for studies targeting enzyme inhibition, ligand-receptor interactions, and polymer chemistry. Recent publications highlight its role in developing sustainable synthetic methodologies, a topic resonating with global trends toward green chemistry.

From a synthetic perspective, the rac-(1R,8S) enantiomer of this compound offers intriguing stereochemical challenges, appealing to researchers investigating asymmetric synthesis. Its carboxylic acid functionality allows for easy conjugation with amines or alcohols, facilitating the creation of amides or esters—key reactions in pharmaceutical manufacturing. Moreover, the compound’s cyclooct-4-ene core is structurally analogous to bioactive natural products, sparking interest in its potential as a scaffold for drug candidates targeting inflammation or metabolic disorders.

In the context of AI-driven drug discovery, rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid exemplifies the type of complex molecules analyzed by machine learning algorithms to predict reactivity or bioactivity. This aligns with frequent search queries such as "applications of cyclooctene derivatives in medicine" or "how AI accelerates chemical synthesis." The compound’s balanced lipophilicity and molecular weight also make it a candidate for bioavailability optimization, a critical factor in modern drug design.

Beyond pharmaceuticals, this compound’s allyloxy carbonyl group has been explored in polymer science, particularly in designing degradable materials—an area gaining traction due to environmental concerns. Its incorporation into cross-linked networks or as a monomer for ring-opening metathesis polymerization (ROMP) underscores its versatility. Such applications address trending searches like "eco-friendly polymer precursors" or "cyclic olefins in material science."

Analytical characterization of rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid typically involves techniques such as NMR, HPLC, and mass spectrometry, ensuring purity and structural integrity—a priority for laboratories adhering to Good Manufacturing Practices (GMP). The compound’s CAS No. 2679816-49-8 serves as a unique identifier in chemical databases, streamlining procurement and regulatory compliance.

In summary, rac-(1R,8S)-8-{(prop-2-en-1-yloxy)carbonylamino}cyclooct-4-ene-1-carboxylic acid represents a multifaceted tool for researchers navigating the intersections of synthetic chemistry, drug development, and sustainable materials. Its structural complexity and functional adaptability position it at the forefront of innovations addressing both scientific and societal challenges.